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Introduction
Pseudouridimycin (PUM) is a potent, broad-spectrum nucleoside-analog antibiotic that

selectively inhibits bacterial RNA polymerase (RNAP).[1][2] Discovered in a culture of

Streptomyces sp., PUM consists of a 5'-amino-pseudouridine core linked to a

formamidinylated, N-hydroxylated Gly-Gln dipeptide.[3][4] Its unique mechanism of action,

which involves competing with uridine triphosphate (UTP) for the nucleotide addition site,

circumvents cross-resistance with existing RNAP inhibitors like rifamycins.[4] This property

makes PUM a highly promising lead compound for developing new antibacterial drugs to

combat multidrug-resistant pathogens.[1]

These application notes provide a comprehensive overview of the chemical synthesis and

purification of Pseudouridimycin, based on established convergent strategies. Detailed

protocols for key experimental stages are provided to guide researchers in its preparation and

isolation.
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Mechanism of Action
PUM functions as a competitive inhibitor of bacterial RNAP. It binds to the nucleotide

triphosphate (NTP) addition site on the polymerase, directly competing with the natural

substrate UTP.[3][4] The pseudouridine base of PUM mimics uracil, while the dipeptide side

chain occupies the space normally taken by the triphosphate group of UTP.[4] This binding

physically obstructs the entry of UTP, thereby halting RNA chain elongation and inhibiting

transcription, which ultimately leads to bacterial cell death.[4] The selectivity of PUM for

bacterial RNAP over human polymerases is a key attribute for its therapeutic potential.[2][4]
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Caption: Competitive inhibition of bacterial RNAP by Pseudouridimycin.

Total Synthesis of Pseudouridimycin
The total synthesis of PUM is efficiently achieved through a convergent strategy. This approach

involves the independent synthesis of two key fragments—the 5'-amino-pseudouridine core

and the N-hydroxy-Gly-Gln dipeptide—which are then coupled and further modified to yield the

final product.[1][3] This strategy allows for flexibility and optimization in the preparation of

analogs. A total yield of 23% has been reported for this synthetic approach.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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